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Compound of Interest

Compound Name:
1-((4-

Bromophenyl)sulfonyl)piperidine

Cat. No.: B1266403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-((4-
Bromophenyl)sulfonyl)piperidine, a sulfonamide derivative of significant interest in medicinal

chemistry and organic synthesis. While a specific CAS (Chemical Abstracts Service) number

for this compound is not readily available in public databases, this document outlines its

probable synthetic route, expected physicochemical properties based on analogous structures,

and potential applications. The information herein is curated for researchers, scientists, and

professionals in drug development, offering a foundational understanding of this class of

compounds.

Chemical Identity and Properties
While a dedicated CAS number for 1-((4-Bromophenyl)sulfonyl)piperidine has not been

identified, its structure is defined by a piperidine ring N-substituted with a 4-

bromophenylsulfonyl group. The molecular formula is C₁₁H₁₄BrNO₂S.

Table 1: Predicted Physicochemical Properties of 1-((4-Bromophenyl)sulfonyl)piperidine
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Property Value Source

Molecular Weight 304.20 g/mol Calculated

XLogP3 2.6 Predicted

Hydrogen Bond Donor Count 0 Predicted

Hydrogen Bond Acceptor

Count
2 Predicted

Rotatable Bond Count 2 Predicted

Exact Mass 302.9928 g/mol Calculated

Monoisotopic Mass 302.9928 g/mol Calculated

Topological Polar Surface Area 42.5 Å² Predicted

Heavy Atom Count 16 Calculated

Formal Charge 0 Calculated

Complexity 284 Predicted

Note: These properties are predicted based on the chemical structure and have not been

experimentally verified.

The primary reactive precursor for the synthesis of this compound is 4-Bromobenzenesulfonyl

chloride.

Table 2: Properties of 4-Bromobenzenesulfonyl Chloride
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Property Value CAS Number

CAS Number 98-58-8 98-58-8[1][2]

Molecular Formula C₆H₄BrClO₂S 98-58-8[1]

Molecular Weight 255.52 g/mol 98-58-8[2]

Boiling Point 153 °C at 15 mmHg 98-58-8[2]

Melting Point 73-75 °C 98-58-8[2]

Appearance
White to light yellow crystalline

solid
98-58-8[1]

Solubility

Soluble in organic solvents

(e.g., dichloromethane,

chloroform), insoluble in water

98-58-8[1]

Synthesis and Experimental Protocols
The synthesis of 1-((4-Bromophenyl)sulfonyl)piperidine typically proceeds via a nucleophilic

substitution reaction between 4-bromobenzenesulfonyl chloride and piperidine. This is a

standard method for the formation of sulfonamides.

General Synthetic Protocol
Reaction: 4-Bromobenzenesulfonyl chloride + Piperidine → 1-((4-
Bromophenyl)sulfonyl)piperidine + HCl

Materials:

4-Bromobenzenesulfonyl chloride (CAS: 98-58-8)

Piperidine

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Pyridine) to act as an HCl scavenger.

Procedure:
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Dissolve 4-bromobenzenesulfonyl chloride in the chosen anhydrous aprotic solvent in a

reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

In a separate flask, prepare a solution of piperidine and the tertiary amine base in the same

solvent.

Add the piperidine solution dropwise to the cooled solution of 4-bromobenzenesulfonyl

chloride with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours (the reaction progress can be monitored by Thin Layer

Chromatography).

Upon completion, the reaction mixture is typically washed with a dilute acid solution (e.g., 1M

HCl) to remove excess piperidine and the tertiary amine hydrochloride salt, followed by a

wash with a saturated sodium bicarbonate solution and then brine.

The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered,

and the solvent is removed under reduced pressure to yield the crude product.

The crude 1-((4-Bromophenyl)sulfonyl)piperidine can be purified by recrystallization or

column chromatography.

Potential Applications and Biological Significance
Sulfonamide derivatives are a well-established class of compounds with a broad range of

biological activities. The incorporation of a bromophenyl group offers a site for further chemical

modification, for instance, through cross-coupling reactions, making it a versatile intermediate

in the synthesis of more complex molecules. While specific biological activities for 1-((4-
Bromophenyl)sulfonyl)piperidine are not extensively documented, related structures have

shown potential as antimicrobial and anticancer agents.
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Caption: Synthetic route to 1-((4-Bromophenyl)sulfonyl)piperidine.
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Caption: General experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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